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Compound of Interest

Compound Name: GSK2236805

Cat. No.: B607792 Get Quote

Welcome to the technical support center for GSK2236805. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

stability and proper storage of GSK2236805, ensuring the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid GSK2236805?

A1: For optimal stability, solid GSK2236805 should be stored in a dry, dark environment.

Recommended storage temperatures are:

Short-term (days to weeks): 0 - 4°C[1]

Long-term (months to years): -20°C[1]

Q2: How should I store solutions of GSK2236805?

A2: Solutions of GSK2236805 should also be stored with care to prevent degradation. The

recommended storage temperatures for prepared solutions are:

Short-term (days to weeks): 0 - 4°C[1]

Long-term (months): -20°C[1]

Q3: Is GSK2236805 stable during shipping at ambient temperatures?
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A3: Yes, GSK2236805 is considered stable enough for a few weeks during standard shipping

conditions at ambient temperature and the time spent in customs.[1]

Q4: What is the solubility of GSK2236805?

A4: GSK2236805 is soluble in various organic solvents. While specific quantitative data for a

range of solvents is not readily available, it is known to be soluble in Dimethyl Sulfoxide

(DMSO).

Troubleshooting Guide
Issue Potential Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that both solid

compound and stock solutions

have been stored at the

recommended temperatures

and protected from light.

Prepare fresh stock solutions if

degradation is suspected.

Precipitation in stock solution

Exceeded solubility in the

chosen solvent or temperature

fluctuations.

Ensure the concentration does

not exceed the solvent's

capacity. If precipitation occurs

upon removal from cold

storage, gently warm the

solution to room temperature

and vortex to redissolve.

Loss of compound activity
Potential degradation from

repeated freeze-thaw cycles.

Aliquot stock solutions into

smaller, single-use volumes to

minimize the number of freeze-

thaw cycles.

Stability Data
Currently, specific quantitative data from forced degradation studies (hydrolysis, oxidation,

photolysis) for GSK2236805 are not publicly available. General best practices for handling and

storage should be strictly followed to ensure compound integrity.
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Experimental Protocols
Protocol: Preparation of Stock Solutions

Material Weighing: Allow the vial of solid GSK2236805 to equilibrate to room temperature

before opening to prevent condensation. Weigh the desired amount of the compound in a

sterile, light-protected container.

Solvent Addition: Add the appropriate volume of the desired solvent (e.g., DMSO) to the solid

compound to achieve the target concentration.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary, but avoid excessive heat.

Storage: Store the stock solution in tightly sealed, light-protected vials at the recommended

temperatures (0-4°C for short-term or -20°C for long-term).[1]

Visualizations
Experimental Workflow: Stock Solution Preparation and Storage
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Solution Preparation

Storage

Start: Solid GSK2236805

Equilibrate to Room Temperature & Weigh

Dissolve in Appropriate Solvent (e.g., DMSO)

Vortex until Dissolved

Aliquot into Single-Use Vials

Short-Term Storage
(0-4°C)

Days to Weeks

Long-Term Storage
(-20°C)

Months

Protect from Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

